2-[1-(ethoxyamino)-2-phenylethylidene]-5,5-dimethyl-1,3-cyclohexanedione

• IUPAC Name: 2-[(E)-C-benzyl-N-ethoxycarbonimidoyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C18H23NO3/c1-4-22-19-14(10-13-8-6-5-7-9-13)17-15(20)11-18(2,3)12-16(17)21/h5-9,20H,4,10-12H2,1-3H3/b19-14+
• InChI Key: NPVIACOZEGESQY-XMHGGMMESA-N
• Canonical SMILES: CCON=C(CC1=CC=CC=C1)C2=C(CC(CC2=O)(C)C)O
• Isomeric SMILES: CCO/N=C(\CC1=CC=CC=C1)/C2=C(CC(CC2=O)(C)C)O
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

2-[1-(ethoxyamino)-2-phenylethylidene]-5,5-dimethyl-1,3-cyclohexanedione, commonly known as EDC, is a synthetic compound that has gained significant interest in scientific research due to its potential pharmacological properties. EDC belongs to the class of cyclohexanedione derivatives and has been studied for its potential application in various therapeutic areas.

Mechanism of Action

The mechanism of action of EDC is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). EDC has also been shown to inhibit the production of reactive oxygen species (ROS) and modulate the expression of various genes involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
EDC has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). EDC has also been shown to reduce the levels of ROS and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). EDC has also been shown to modulate the expression of various genes involved in apoptosis and cell cycle regulation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EDC in lab experiments is its high purity and stability. EDC is a well-characterized compound that can be easily synthesized and purified. However, one of the limitations of using EDC in lab experiments is its low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of EDC. One of the potential areas of research is the development of EDC derivatives with improved solubility and pharmacological properties. Another potential area of research is the study of EDC in combination with other drugs for the treatment of various diseases. The use of EDC as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease is also an area of interest. Further studies are needed to fully understand the mechanism of action of EDC and its potential therapeutic applications.
In conclusion, EDC is a synthetic compound that has gained significant interest in scientific research due to its potential pharmacological properties. EDC has been studied for its potential application in various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. EDC exhibits various biochemical and physiological effects and has both advantages and limitations for lab experiments. There are several future directions for the study of EDC, and further studies are needed to fully understand its potential therapeutic applications.

Scientific Research Applications

EDC has been studied for its potential application in various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. EDC has been shown to exhibit anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been studied for its potential application in the treatment of inflammation by inhibiting the production of pro-inflammatory cytokines. EDC has also been shown to exhibit neuroprotective properties by preventing oxidative stress-induced neuronal damage.